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Compound of Interest

Compound Name: CG-707

Cat. No.: B13441327

For researchers, scientists, and professionals in drug development utilizing CG-707, commonly
known as Woodland Fantasy ceramic glaze, a comprehensive understanding of its safe
handling and disposal is paramount. This guide provides immediate, essential safety protocols
and logistical plans to ensure a secure laboratory environment. While CG-707 is a commercial
ceramic glaze and not a typical laboratory chemical, it contains substances that necessitate
careful handling to mitigate potential health risks.

Hazard Identification and Personal Protective
Equipment

CG-707 is a water-based, premixed glaze that is non-toxic under normal use.[1] However, it
contains crystalline silica, a known carcinogen, and soluble copper, which requires a
Cautionary Label (CL).[2][3] The primary routes of exposure are inhalation and dermal contact.
[1] The greatest risk of inhalation occurs when handling dried, unfired glazed ware or during
spray application.[1]

To minimize exposure, the following personal protective equipment (PPE) is essential:
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Hazard

Potential Health Effect

Recommended PPE

Inhalation of Dust

Chronic exposure to crystalline
silica can lead to silicosis, a

serious lung disease.[3][4]

A NIOSH-approved N95 or
P100 respirator is mandatory
when mixing dry glazes or
creating dust from greenware.
[3] A respirator is also
recommended during spray

application.

Skin Contact

Some individuals may
experience skin irritation from
prolonged contact with glaze

materials.

Nitrile or latex gloves should
be worn to protect the skin.[3]
Protective clothing such as
overalls, smocks, or aprons is

also recommended.[1]

Eye Contact

Accidental splashes can cause

eye irritation.

Safety glasses or goggles
should be worn to protect the

eyes from splashes.

Operational Workflow for Safe Handling

To ensure a safe operational procedure, the following step-by-step workflow should be

implemented. This process is designed to minimize the generation of airborne particles and

prevent accidental ingestion or skin contact.
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Safe Handling Workflow for CG-707 Glaze
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Disposal Plan

Proper disposal of unused or waste CG-707 glaze is crucial to prevent environmental
contamination. As it contains heavy metals, it should not be poured down the drain.

There are two primary methods for the safe disposal of excess glaze:

¢ Inert Firing: The most recommended method is to fire the waste glaze in a kiln. This process
vitrifies the material, rendering it inert and stable for disposal in regular landfill. The waste
glaze can be poured into a bisque-fired container and fired to a temperature that ensures it
fuses into a solid block.

e Hazardous Waste Disposal: If firing is not an option, the unfired glaze should be treated as
hazardous waste. It can be allowed to evaporate to a solid state in a labeled, sealed
container. Contact your institution's environmental health and safety department or a local
waste disposal company for guidance on proper disposal procedures for hazardous
materials.

The following flowchart outlines the decision-making process for the disposal of CG-707 waste.

Unused/Waste CG-707 Glaze

Is Kiln Firing an Option?

Fire Waste Glaze to Inert Solid Treat as Hazardous Waste

Dispose of Solid in Landfill Contact EHS for Disposal
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Disposal Decision Tree for CG-707 Waste

By adhering to these safety protocols and disposal plans, professionals can confidently and
safely handle CG-707 ceramic glaze, ensuring a secure working environment and responsible
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13441327?utm_src=pdf-body
https://www.benchchem.com/product/b13441327?utm_src=pdf-body
https://www.benchchem.com/product/b13441327?utm_src=pdf-custom-synthesis
https://www.maycocolors.com/wp-content/uploads/2020/08/Jungle-Gems-Glazes-1.pdf
https://ceramic-supply-inc.myshopify.com/products/cg707-woodland-fantasy
https://www.maycocolors.com/resources/health-safety/
https://www.maycocolors.com/resources/health-safety/
https://ehs.princeton.edu/health-safety-the-campus-community/art-theater-safety/art-safety/ceramics
https://www.benchchem.com/product/b13441327#personal-protective-equipment-for-handling-cg-707
https://www.benchchem.com/product/b13441327#personal-protective-equipment-for-handling-cg-707
https://www.benchchem.com/product/b13441327#personal-protective-equipment-for-handling-cg-707
https://www.benchchem.com/product/b13441327#personal-protective-equipment-for-handling-cg-707
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13441327?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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